Cas no 1806703-02-5 (4-(3-Bromopropanoyl)-3-mercaptomandelic acid)
4-(3-Bromopropanoyl)-3-mercaptomandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-Bromopropanoyl)-3-mercaptomandelic acid
-
- Inchi: 1S/C11H11BrO4S/c12-4-3-8(13)7-2-1-6(5-9(7)17)10(14)11(15)16/h1-2,5,10,14,17H,3-4H2,(H,15,16)
- InChI Key: NMJUIFMBLNNOQN-UHFFFAOYSA-N
- SMILES: BrCCC(C1C=CC(=CC=1S)C(C(=O)O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 297
- XLogP3: 1.4
- Topological Polar Surface Area: 75.6
4-(3-Bromopropanoyl)-3-mercaptomandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026575-250mg |
4-(3-Bromopropanoyl)-3-mercaptomandelic acid |
1806703-02-5 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015026575-500mg |
4-(3-Bromopropanoyl)-3-mercaptomandelic acid |
1806703-02-5 | 97% | 500mg |
815.00 USD | 2021-06-18 | |
| Alichem | A015026575-1g |
4-(3-Bromopropanoyl)-3-mercaptomandelic acid |
1806703-02-5 | 97% | 1g |
1,579.40 USD | 2021-06-18 |
4-(3-Bromopropanoyl)-3-mercaptomandelic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-(3-Bromopropanoyl)-3-mercaptomandelic acid
Comprehensive Overview of 4-(3-Bromopropanoyl)-3-mercaptomandelic acid (CAS No. 1806703-02-5)
4-(3-Bromopropanoyl)-3-mercaptomandelic acid (CAS No. 1806703-02-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique bromopropanoyl and mercaptomandelic acid functional groups, plays a pivotal role in the synthesis of advanced intermediates for drug development. Its molecular structure, which combines a thiol group and a carboxylic acid moiety, makes it a versatile building block for designing targeted therapies.
In recent years, the demand for high-purity biochemical intermediates like 4-(3-Bromopropanoyl)-3-mercaptomandelic acid has surged, driven by advancements in precision medicine and proteomics research. Researchers are particularly interested in its potential applications in enzyme inhibition studies and covalent drug design, where its reactive bromo group enables selective modifications of biomolecules. This aligns with the growing trend of AI-driven drug discovery, where computational models prioritize compounds with specific reactive profiles.
The synthesis and characterization of CAS No. 1806703-02-5 require stringent protocols to ensure structural integrity and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to validate its properties. Notably, its stability under physiological conditions has been a focal point for researchers exploring its utility in bioconjugation and prodrug formulations.
From an industrial perspective, 4-(3-Bromopropanoyl)-3-mercaptomandelic acid is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic bromination and solvent-free reactions have improved the efficiency of its production, addressing environmental concerns raised by regulatory bodies. This resonates with the broader shift toward eco-friendly pharmaceutical manufacturing, a topic frequently searched in academic and industry forums.
Another emerging application of this compound lies in chemical biology, where it serves as a tool for protein labeling and activity-based profiling. Its thiol-reactive properties make it valuable for studying post-translational modifications (PTMs), a hot topic in cancer research and neurodegenerative disease studies. Recent publications highlight its role in identifying novel biomarkers, further boosting its relevance in diagnostic development.
For researchers sourcing CAS No. 1806703-02-5, quality parameters such as ≥98% purity and low heavy metal content are critical. Suppliers often emphasize batch-to-batch consistency, a key concern for laboratories engaged in high-throughput screening. Discussions in online scientific communities frequently address storage conditions (e.g., inert atmosphere, low temperature) to preserve its reactivity over time.
In summary, 4-(3-Bromopropanoyl)-3-mercaptomandelic acid exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from drug discovery to diagnostic tools—position it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule remains a testament to the power of rational molecular design in addressing complex biological challenges.
1806703-02-5 (4-(3-Bromopropanoyl)-3-mercaptomandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)